Cas no 1261935-75-4 (6-Chloro-2-(3-methylsulfonylphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(3-methylsulfonylphenyl)benzoic acid
• CAS No: 1261935-75-4
• MF: C₁₄H₁₁ClO₄S
• MW: 310.752742052078
• MDL: MFCD18322270
• CID: 2764571
• PubChem ID: 53228100
• Update Time: 2025-04-21

6-Chloro-2-(3-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-(3-METHYLSULFONYLPHENYL)BENZOIC ACID
• 3-Chloro-3'-(methanesulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• DTXSID40691633
• 1261935-75-4
• 6-Chloro-2-(3-methylsulfonylphenyl)benzoic acid, 95%
• MFCD18322270
• 6-Chloro-2-(3-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18322270
• Inchi： 1S/C14H11ClO4S/c1-20(18,19)10-5-2-4-9(8-10)11-6-3-7-12(15)13(11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： HVRRWJCALPPBBT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1=CC=CC(=C1)S(C)(=O)=O

Computed Properties

• Exact Mass: 310.0066577Da
• Monoisotopic Mass: 310.0066577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.8Ų